Cas no 790263-69-3 (5-(pyrrolidin-1-yl)methyl-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(pyrrolidin-1-yl)methyl-1,3,4-oxadiazole-2-thiol
• CAS No: 790263-69-3
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• MDL: MFCD06357416
• CID: 3030247
• PubChem ID: 4830835
• Update Time: 2025-04-21

5-(pyrrolidin-1-yl)methyl-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(PYRROLIDIN-1-YLMETHYL)-1,3,4-OXADIAZOLE-2-THIOL
• 5-(pyrrolidin-1-yl)methyl-1,3,4-oxadiazole-2-thiol
• Z56346938
• 5-(Pyrrolidin-1-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione
• HMS1789D01
• SCHEMBL22528876
• 5-(pyrrolidin-1-ylmethyl)-3H-1,3,4-oxadiazole-2-thione
• AKOS023553125
• EN300-09367
• 790263-69-3
• 5-[(pyrrolidin-1-yl)methyl]-1,3,4-oxadiazole-2-thiol
• 5-((pyrrolidin-1-yl)methyl)-1,3,4-oxadiazole-2-thiol
• 899-768-5
• QGB26369

• MDL： MFCD06357416
• Inchi： 1S/C7H11N3OS/c12-7-9-8-6(11-7)5-10-3-1-2-4-10/h1-5H2,(H,9,12)
• InChI Key： GLZYSXWJRVDFFL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2CCCC2)O1

Computed Properties

• Exact Mass: 185.06228316g/mol
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines